Cas no 599-00-8 (Trifluoroacetic Acid-d)

• Product Name: Trifluoroacetic Acid-d
• CAS No: 599-00-8
• MF: C₂HF₃O₂
• MW: 115.0295
• MDL: MFCD00044563
• CID: 82658
• PubChem ID: 24849189
• Update Time: 2025-08-05

Trifluoroacetic Acid-d Chemical and Physical Properties

Names and Identifiers

• Trifluoroacetic acid-d
• TRIFLUOROACETIC ACID
• Acetic acid-d, trifluoro-
• amp
• deuteriotrifluoroacetic acid
• Deuteriotrifluoroacetic acid.
• DEUTEROTRIFLUOROACETIC ACID
• TFA-d1 (trifluoroacetic acid-d1)
• Trifluoro(O-2H)acetic acid
• trifluoroacetic [2H]acid
• TRIFLUOROACETIC ACID D1
• Trifluoroacetic acid D1 &amp
• Trifluoroacetic acid-d (TFA-d)
• TRIFLUOROACETIC ACID-D, 99.
• Aceticacid-d, trifluoro- (6CI,7CI,8CI,9CI)
• Trifluoroacetic acid (CF3COOD)
• Trifluoroaceticacid-carboxy-d
• Trifluoroacetic acid-d1
• [2H]Trifluoroacetic acid
• Acetic acid-d, 2,2,2-trifluoro-
• C2HF3O2
• deuterio 2,2,2-trifluoroacetate
• Acetic acid-d,2,2,2-trifluoro-
• TFA-d
• CF3COOD
• Trifluoroacetic (2H)acid
• trifluoroethan(2H)oic acid
• E79240
• CHEBI:193050
• AKOS025310430
• Q60729718
• 599-00-8
• deuterated trifluoroacetic acid
• Trifluoroacetic acid-d, 99.5 atom % D
• 2,a2,a2-atrifluoro-Acetic acid-ad
• J-525088
• EINECS 209-961-2
• Trifluoroacetic acid-d, 99 atom % D
• TRIFLUOROACETIC ACID-D (D, 99%) 'REAGENT GRADE'
• DTXSID00893070
• Trifluoroacetic acid D1 >99.5%
• TRIFLUOROETHAN((2)H)OIC ACID
• T0597
• MFCD00044563
• MS-20859
• SCHEMBL1751205
• Trifluoroacetic Acid-d

• MDL： MFCD00044563
• Inchi： 1S/C2HF3O2/c3-2(4,5)1(6)7/h(H,6,7)/i/hD
• InChI Key： DTQVDTLACAAQTR-DYCDLGHISA-N
• SMILES： FC(C(=O)O[2H])(F)F

Computed Properties

• Exact Mass: 113.99283
• Monoisotopic Mass: 114.999
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 83.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Density: 1.493 g/mL at 25 °C(lit.)
• Melting Point: -15 °C (lit.)
• Boiling Point: 75 °C(lit.)
• Flash Point: 72°C
• Refractive Index: n20/D 1.3(lit.)
• Water Partition Coefficient: Soluble in water.
• PSA: 37.3
• LogP: 0.63330
• Sensitiveness: Hygroscopic

Trifluoroacetic Acid-d Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314,H332
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2699 8/PG 1
• WGK Germany：3
• Hazard Category Code： 20-35-52/53
• Safety Instruction： 9-26-27-28-45-61
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Risk Phrases：R20;R35;R52/53
• Safety Term：S26;S27;S28A;S45;S61;S9
• Packing Group：I
• Hazard Level：8
• HazardClass：8
• PackingGroup：I
• TSCA：Yes
• Storage Condition：Storagetemperature:norestrictions.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acids
• Other Chemical Reagents
• Solvents and Organic Chemicals Organic Solvents

Additional information on Trifluoroacetic Acid-d

Trifluoroacetic Acid-d (CAS No. 599-00-8): A Comprehensive Overview

Trifluoroacetic Acid-d, also known as TFA-d, is a chemical compound with the CAS registry number 599-00-8. It is a deuterated derivative of trifluoroacetic acid, where one or more hydrogen atoms are replaced with deuterium atoms. This compound has gained significant attention in various scientific and industrial applications due to its unique properties and versatility.

The molecular formula of Trifluoroacetic Acid-d is C₂H_F3O₂D, where D represents deuterium. Its molecular weight is approximately 114.01 g/mol, and it exists as a colorless liquid at room temperature. The compound is highly soluble in water and organic solvents, making it suitable for a wide range of applications.

Trifluoroacetic Acid-d is widely used in the field of organic synthesis as a catalyst and a reagent. Its ability to act as a strong acid makes it invaluable in various reactions, including esterifications, acylations, and Friedel-Crafts alkylation. Recent studies have highlighted its role in the synthesis of bioactive molecules, where its deuterated nature provides unique advantages in kinetic isotope effects studies.

In the realm of analytical chemistry, TFA-d serves as a reference material for mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. Its deuterated form allows for precise measurements and enhances the accuracy of analytical techniques. Researchers have recently explored its application in isotopic labeling, which has proven beneficial in metabolomics and proteomics studies.

The use of Trifluoroacetic Acid-d in materials science has also been a topic of interest. Its ability to act as a Lewis acid has been leveraged in the synthesis of advanced materials such as polymers and nanoparticles. Recent advancements have demonstrated its potential in creating stimuli-responsive materials, which can find applications in drug delivery systems and sensors.

In terms of environmental applications, TFA-d has been studied for its role in degradation processes of fluorinated compounds. Its stability under various conditions makes it a useful model compound for understanding the fate of similar chemicals in the environment. Emerging research focuses on its potential use in remediation technologies targeting persistent organic pollutants.

The production of Trifluoroacetic Acid-d involves several methods, including electrochemical synthesis and catalytic hydrogenation using deuterium gas. Recent innovations have improved the efficiency and scalability of these processes, making it more accessible for industrial applications.

In conclusion, Trifluoroacetic Acid-d (CAS No. 599-00-8) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique properties, combined with recent advancements in synthesis and application techniques, position it as an essential tool for researchers and industries alike.